2-(2-Methoxy-4-{[(tetrahydro-2-furanylmethyl)amino]methyl}phenoxy)ethanol

• Molecular Formula: C15H23NO4
• Molecular Weight: 281.35 g/mol
• IUPAC Name: 2-[2-methoxy-4-[(oxolan-2-ylmethylamino)methyl]phenoxy]ethanol
• InChI: InChI=1S/C15H23NO4/c1-18-15-9-12(4-5-14(15)20-8-6-17)10-16-11-13-3-2-7-19-13/h4-5,9,13,16-17H,2-3,6-8,10-11H2,1H3
• InChI Key: ILRNSINOUBSKTF-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)CNCC2CCCO2)OCCO

Description

2-(2-Methoxy-4-{[(tetrahydro-2-furanylmethyl)amino]methyl}phenoxy)ethanol is a chemical compound that has been synthesized for use in scientific research. It is commonly referred to as THF-MPE and is used in a variety of applications due to its unique properties.

Mechanism of Action

THF-MPE functions as a fluorescent probe by undergoing a chemical reaction with hydrogen peroxide. When THF-MPE reacts with hydrogen peroxide, it produces a fluorescent product that can be detected using a fluorescence microscope. This allows researchers to visualize the presence of hydrogen peroxide in cells and tissues.
Biochemical and Physiological Effects:
THF-MPE has been shown to have a variety of biochemical and physiological effects. It has been shown to be non-toxic to cells and tissues at concentrations used in research experiments. Additionally, THF-MPE has been shown to be stable in biological environments, making it an ideal tool for studying cellular processes.

Advantages and Limitations for Lab Experiments

One of the major advantages of THF-MPE is its ability to selectively detect hydrogen peroxide in cells and tissues. This allows researchers to study the role of hydrogen peroxide in cellular signaling pathways without interfering with other cellular processes. However, THF-MPE has limitations in terms of its sensitivity and specificity. It may not be able to detect low levels of hydrogen peroxide or may react with other reactive oxygen species in addition to hydrogen peroxide.

Future Directions

There are several future directions for research involving THF-MPE. One area of research is the development of new fluorescent probes that are more sensitive and specific for detecting hydrogen peroxide. Additionally, THF-MPE could be used in combination with other probes to study the interactions between different reactive oxygen species in cellular signaling pathways. Finally, THF-MPE could be used in clinical applications to study the role of hydrogen peroxide in disease states and as a diagnostic tool for detecting hydrogen peroxide in patient samples.
Conclusion:
THF-MPE is a chemical compound that has been synthesized for use in scientific research. It is commonly used as a fluorescent probe for the detection of hydrogen peroxide and has a variety of applications in studying cellular signaling pathways and disease states. While THF-MPE has advantages in terms of its selectivity for hydrogen peroxide, it also has limitations in terms of its sensitivity and specificity. Future research directions for THF-MPE include the development of new probes and clinical applications for studying disease states.

Synthesis Methods

The synthesis of THF-MPE involves the reaction of 2-methoxy-4-nitrophenol with tetrahydrofuran and sodium borohydride to produce the intermediate 2-(2-methoxy-4-nitrophenoxy)ethanol. This intermediate is then reacted with N-(2-aminoethyl)tetrahydrofuran to produce the final product, THF-MPE. The synthesis method is relatively straightforward and can be performed in a laboratory setting.

Scientific Research Applications

THF-MPE has been used in a variety of scientific research applications. One of the most common uses is as a fluorescent probe for the detection of hydrogen peroxide. It has also been used as a tool for studying the role of hydrogen peroxide in cellular signaling pathways. Additionally, THF-MPE has been used as a tool for studying the role of reactive oxygen species in disease states such as cancer and neurodegenerative disorders.